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Compound of Interest

Compound Name: CP-339818

Cat. No.: B1669486

Audience: Researchers, scientists, and drug development professionals.

Objective: This document provides a detailed protocol for the preparation, storage, and
handling of a stock solution of CP-339818 hydrochloride, a potent blocker of the Kv1.3 and
Kv1.4 voltage-gated potassium channels.

Chemical and Physical Properties

CP-339818 hydrochloride is a non-peptide antagonist of Kv1.3 and Kv1.4 channels. A
comprehensive understanding of its chemical and physical properties is crucial for the accurate
preparation of stock solutions and for ensuring its stability.
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Property Value Source
Molecular Weight 340.89 g/mol [1112113114]
Formula C21H24N2 - HCI [4][5]
CAS Number 478341-55-8 [21[31[4]1[5]
Purity >98% [1][5]
Appearance Solid [5]
Solubility in Water Up to 20 mM [3]
Solubility in DMSO 62.5 mg/mL (183.34 mM) [2]
Solubility in Ethanol Slightly soluble (0.1-1 mg/ml) [5]

Storage and Stability

Proper storage of CP-339818 hydrochloride in both its powdered and dissolved forms is critical
to maintain its chemical integrity and biological activity.

Storage )
Form Duration Notes Source
Temperature
Powder -20°C 3 years [3]
Sealed storage,
In Solvent
-80°C 6 months away from [2][6]
(DMSO) .
moisture
Sealed storage,
In Solvent
-20°C 1 month away from [2][6]
(DMSO0)

moisture

Experimental Protocols

This section provides detailed protocols for preparing a stock solution of CP-339818
hydrochloride. The choice of solvent will depend on the experimental requirements. Water and
DMSO are the most common solvents.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.bio-techne.com/p/small-molecules-peptides/cp-339818-hydrochloride_1399
https://file.medchemexpress.eu/batch_PDF/HY-108574/CP-339818-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.targetmol.com/compound/cp%20339818%20hydrochloride
https://www.scbt.com/p/cp-339818-478341-55-8
https://www.scbt.com/p/cp-339818-478341-55-8
https://www.caymanchem.com/product/40766/cp-339-818-hydrochloride
https://file.medchemexpress.eu/batch_PDF/HY-108574/CP-339818-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.targetmol.com/compound/cp%20339818%20hydrochloride
https://www.scbt.com/p/cp-339818-478341-55-8
https://www.caymanchem.com/product/40766/cp-339-818-hydrochloride
https://www.bio-techne.com/p/small-molecules-peptides/cp-339818-hydrochloride_1399
https://www.caymanchem.com/product/40766/cp-339-818-hydrochloride
https://www.caymanchem.com/product/40766/cp-339-818-hydrochloride
https://www.targetmol.com/compound/cp%20339818%20hydrochloride
https://file.medchemexpress.eu/batch_PDF/HY-108574/CP-339818-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.caymanchem.com/product/40766/cp-339-818-hydrochloride
https://www.benchchem.com/product/b1669486?utm_src=pdf-body
https://www.targetmol.com/compound/cp%20339818%20hydrochloride
https://file.medchemexpress.eu/batch_PDF/HY-108574/CP-339818-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/cp-339818-hydrochloride.html
https://file.medchemexpress.eu/batch_PDF/HY-108574/CP-339818-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/cp-339818-hydrochloride.html
https://www.benchchem.com/product/b1669486?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Materials

o CP-339818 hydrochloride powder

 Sterile, high-purity water (e.g., Milli-Q or equivalent)
¢ Anhydrous dimethyl sulfoxide (DMSO)

o Calibrated analytical balance

 Sterile microcentrifuge tubes or vials

o Pipettes and sterile, filtered pipette tips

» Vortex mixer

o (Optional) Sonicator

Protocol for Preparing a 10 mM Aqueous Stock Solution

This protocol is for the preparation of 1 mL of a 10 mM stock solution in water.

o Calculate the required mass:

o

Molecular Weight (MW) = 340.89 g/mol

o

Desired Concentration (C) = 10 mM = 0.010 mol/L

[¢]

Desired Volume (V) =1 mL=0.001L

[¢]

Mass (m) =C *V * MW

o

Mass (m) = 0.010 mol/L * 0.001 L * 340.89 g/mol = 0.0034089 g = 3.41 mg
e Weighing the compound:

o Tare a sterile microcentrifuge tube on a calibrated analytical balance.
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o Carefully weigh out approximately 3.41 mg of CP-339818 hydrochloride powder into the
tube. Record the exact weight.

 Dissolution:
o Add 1 mL of sterile, high-purity water to the tube containing the powder.
o Vortex the tube thoroughly for 1-2 minutes until the compound is completely dissolved.
o If necessary, sonication can be used to aid dissolution.[3]

o Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C or -80°C as per the stability data.

Protocol for Preparing a 50 mM DMSO Stock Solution

This protocol is for the preparation of 1 mL of a 50 mM stock solution in DMSO.
o Calculate the required mass:

o Molecular Weight (MW) = 340.89 g/mol

o Desired Concentration (C) = 50 mM = 0.050 mol/L

o Desired Volume (V) =1 mL=0.001L

o Mass(m)=C*V*MW

o Mass (m) = 0.050 mol/L * 0.001 L * 340.89 g/mol = 0.0170445 g = 17.04 mg
e Weighing the compound:

o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1669486?utm_src=pdf-body
https://www.targetmol.com/compound/cp%20339818%20hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Carefully weigh out approximately 17.04 mg of CP-339818 hydrochloride powder into the
tube. Record the exact weight.

 Dissolution:
o Add 1 mL of anhydrous DMSO to the tube containing the powder.

o Vortex the tube thoroughly for 2-3 minutes until the compound is completely dissolved.
Ultrasonic treatment may be necessary.[2]

o Storage:
o Aliquot the stock solution into smaller, single-use volumes.
o Store the aliquots at -20°C or -80°C in sealed, moisture-free containers.[2][6]

Visualizations
Experimental Workflow

The following diagram illustrates the general workflow for preparing a stock solution of CP-
339818 hydrochloride.
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Caption: Workflow for CP-339818 Hydrochloride Stock Solution Preparation.
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Signaling Pathway Inhibition

CP-339818 hydrochloride is a known inhibitor of the voltage-gated potassium channels Kv1.3
and Kv1.4. These channels are important in various physiological processes, including the
activation of T-lymphocytes.
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Caption: Inhibition of Kv1.3/Kv1.4 by CP-339818 Hydrochloride.

Biological Activity

CP-339818 hydrochloride is a potent and selective blocker of Kv1.3 and Kv1.4 channels.[4][6]
It has been shown to suppress human T-cell activation, indicating that blockade of Kv1.3 is
sufficient to inhibit this process.[6] The ICso values for channel inhibition are approximately 200
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nM for Kv1.3 and 300 nM for Kv1.4.[6] It displays significantly weaker effects on other Kv
channels such as Kv1.1, Kv1.2, Kv1.5, and Kv1.6.[5] CP-339818 hydrochloride has also been
shown to inhibit HCN channels.[2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

